
Application of (+)-Menthol in Transdermal Drug
Delivery Systems: Application Notes and

Protocols

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (+)-Menthol

CAS No.: 15356-60-2

Cat. No.: B141047

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

(+)-Menthol, a naturally occurring cyclic monoterpene, is widely utilized in topical

pharmaceutical formulations for its cooling sensation and analgesic properties.[1][2][3] Beyond

these therapeutic effects, (+)-menthol is a well-established penetration enhancer in

transdermal drug delivery systems (TDDS).[1][4][5] Its ability to reversibly reduce the barrier

function of the stratum corneum (SC), the outermost layer of the skin, facilitates the permeation

of a variety of therapeutic agents across the skin and into the systemic circulation.[4][6] These

application notes provide an overview of the mechanisms of action of (+)-menthol, quantitative

data on its enhancement effects, and detailed protocols for key experimental techniques used

to evaluate its efficacy.

Mechanism of Action

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b141047#bc-rfq
https://www.benchchem.com/product/b141047/docs?utm_src=pdf-body#application-of-menthol-in-transdermal-drug-delivery-systems-application-notes-and-protocols
https://www.researchgate.net/publication/319863271_The_permeability_enhancing_mechanism_of_menthol_on_skin_lipids_a_molecular_dynamics_simulation_study
https://www.researchgate.net/publication/7519931_The_Role_of_Menthol_in_Skin_Penetration_from_Topical_Formulations_of_Ibuprofen_5_in_vivo
https://iosrjournals.org/iosr-jpbs/papers/Vol17-issue2/Ser-3/F1702034047.pdf
https://www.benchchem.com/product/b141047/docs?utm_src=pdf-body#application-of-menthol-in-transdermal-drug-delivery-systems-application-notes-and-protocols
https://www.researchgate.net/publication/319863271_The_permeability_enhancing_mechanism_of_menthol_on_skin_lipids_a_molecular_dynamics_simulation_study
https://pmc.ncbi.nlm.nih.gov/articles/PMC12425124/
https://www.sysrevpharm.org/articles/a-review-on-role-of-essential-oil-as-penetration-enhancer-in-transdermal-drug-delivery-system.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12425124/
https://pubmed.ncbi.nlm.nih.gov/9423148/
https://www.benchchem.com/product/b141047/docs?utm_src=pdf-body#application-of-menthol-in-transdermal-drug-delivery-systems-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary mechanism by which (+)-menthol enhances transdermal drug delivery is through

its interaction with the intercellular lipids of the stratum corneum.[6][7][8] The SC lipid matrix,

composed primarily of ceramides, cholesterol, and free fatty acids, is highly organized and

presents the main barrier to drug permeation.[9][10] (+)-Menthol disrupts this organized

structure through several actions:

Disruption of Lipid Packing: (+)-Menthol molecules intercalate into the lipid bilayers of the

stratum corneum, disrupting the tight packing of the lipid chains.[1][4] This leads to an

increase in the fluidity of the lipid matrix, creating transient pores that enhance drug diffusion.

[4][10]

Interaction with Ceramides: Studies have shown that l-menthol strongly affects the long

lamellar structure of ceramides, causing a transition to a more fluid, liquid crystalline state.[7]

[8]

Alteration of Skin Protein Conformation: While the primary effect is on lipids, some evidence

suggests that menthol can also interact with keratin in the corneocytes, leading to a

reversible denaturation that contributes to reduced barrier function.[4]

Vasodilation: In vivo, menthol can induce local vasodilation, which may also contribute to

enhanced systemic absorption of drugs that have permeated the epidermis.[2][11]

The following diagram illustrates the proposed mechanism of action of (+)-menthol as a

penetration enhancer.
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Caption: Mechanism of (+)-Menthol as a Transdermal Penetration Enhancer.

Quantitative Data: Enhancement Effect of (+)-
Menthol
The effectiveness of (+)-menthol as a penetration enhancer is typically quantified by the

Enhancement Ratio (ER), which is the ratio of the drug's flux across the skin in the presence of
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the enhancer to the flux in its absence. The following table summarizes the enhancement

effects of menthol on the transdermal delivery of various drugs.

Drug
Concentrati
on of (+)-
Menthol

Vehicle/For
mulation

Skin Model
Enhanceme
nt Ratio
(ER)

Reference

Propranolol

HCl

1%, 5%, 10%

(w/v)

Hydrogel

patch

Excised

hairless

mouse skin

Significantly

higher

permeability

with menthol

[6]

Ondansetron

HCl
8% (w/w)

2% HPC gel

in 60% v/v

ethanol-water

Rat epidermis 13.06 [12]

Quercetin 1.95% Carbopol gel Not specified 17 [4]

Nicardipine

HCl
Not specified

2% w/w

Hydroxypropy

l cellulose gel

Excised rat

epidermis

Not specified,

but increased

flux

[5]

Indomethacin 2%
Gel with solid

nanoparticles
Not specified

3.8 (in terms

of Jc)
[13]

Ibuprofen 3% Gel
In vivo

human study

No significant

difference in

bioavailability

[11]

Note: The experimental conditions, such as vehicle composition and skin model, significantly

influence the observed enhancement ratio. Direct comparison between studies should be made

with caution.

Experimental Protocols
Detailed and standardized experimental protocols are crucial for the accurate evaluation of

penetration enhancers. Below are protocols for key in vitro experiments.
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In Vitro Skin Permeation Study using Franz Diffusion
Cells
This is the most common method for assessing the effect of penetration enhancers on drug

delivery across the skin.

Objective: To quantify the permeation of a drug through a skin membrane from a topical

formulation containing (+)-menthol.

Materials:

Franz diffusion cells

Excised skin (e.g., human, porcine, or rodent)[14][15][16]

Receptor medium (e.g., phosphate-buffered saline, PBS)

Test formulation (drug + (+)-menthol in a vehicle)

Control formulation (drug in vehicle without (+)-menthol)

High-performance liquid chromatography (HPLC) system or other suitable analytical method

Magnetic stirrer

Water bath or heating block

Workflow Diagram:
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Caption: Workflow for In Vitro Skin Permeation Study.
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Procedure:

Skin Preparation:

Thaw frozen skin at room temperature.

Excise the skin and remove any subcutaneous fat and connective tissue.

If required, prepare epidermal membranes by heat separation or dermatomed skin of a

specific thickness (e.g., 400-500 µm).[16][17]

Cut the prepared skin into sections large enough to fit the Franz diffusion cells.

Franz Cell Assembly:

Mount the skin membrane between the donor and receptor compartments of the Franz

cell, ensuring the stratum corneum side faces the donor compartment.[15]

Fill the receptor compartment with a suitable receptor medium (e.g., PBS pH 7.4),

ensuring no air bubbles are trapped beneath the skin.[18]

Place a magnetic stir bar in the receptor compartment.

Maintain the temperature of the receptor medium at 32 ± 0.5°C or 37 ± 0.5°C to mimic

physiological conditions.[15][19]

Allow the skin to equilibrate for at least 30 minutes.[15]

Application of Formulation:

Apply a known amount of the test or control formulation to the surface of the skin in the

donor compartment.

Sampling:

At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of

the receptor medium from the sampling port.[20]
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Immediately replace the withdrawn volume with fresh, pre-warmed receptor medium to

maintain sink conditions.[20]

Sample Analysis:

Analyze the concentration of the drug in the collected samples using a validated analytical

method like HPLC.[12][17]

Data Analysis:

Plot the cumulative amount of drug permeated per unit area (µg/cm²) against time (h).

Determine the steady-state flux (Jss) from the slope of the linear portion of the plot.

Calculate the permeability coefficient (Kp) by dividing Jss by the initial drug concentration

in the donor compartment.

The lag time (tL) is determined by extrapolating the linear portion of the plot to the x-axis.

Calculate the Enhancement Ratio (ER) using the following formula: ER = Jss (with

enhancer) / Jss (without enhancer)

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to investigate the effect of (+)-menthol on the structure of the

stratum corneum lipids and proteins at a molecular level.

Objective: To assess changes in the vibrational frequencies of functional groups in the SC lipids

and keratin after treatment with (+)-menthol.

Procedure:

Sample Preparation:

Isolate the stratum corneum from the epidermis.[21]

Record a baseline FTIR spectrum of the untreated SC.
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Treat the SC sample with a solution of (+)-menthol (e.g., in a deuterated solvent to avoid

interference) for a specified period (e.g., 12-24 hours).[21][22]

After treatment, rinse the SC sample to remove excess enhancer.[21]

Spectral Acquisition:

Acquire the FTIR spectrum of the treated SC sample.

Data Analysis:

Analyze the spectra for shifts in the peak positions of key vibrational bands, such as the C-

H stretching vibrations (around 2850 and 2920 cm⁻¹) of the lipid acyl chains and the amide

I and II bands (around 1650 and 1550 cm⁻¹, respectively) of keratin.[22]

A shift to a higher wavenumber (blue shift) in the C-H stretching bands indicates increased

conformational disorder (fluidization) of the SC lipids.[22]

Differential Scanning Calorimetry (DSC)
DSC is a thermal analysis technique used to study the phase transitions of the SC lipids and

how they are affected by penetration enhancers.

Objective: To measure the effect of (+)-menthol on the melting temperatures (Tm) of the

stratum corneum intercellular lipids.

Procedure:

Sample Preparation:

Hydrate isolated stratum corneum samples in a buffer solution.

Treat the SC samples with a solution of (+)-menthol.

Seal the treated and untreated (control) SC samples in hermetic aluminum pans.

DSC Analysis:
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Scan the samples over a defined temperature range (e.g., 20°C to 120°C) at a constant

heating rate.

Data Analysis:

Analyze the resulting thermograms for changes in the position and shape of the

endothermic peaks corresponding to the lipid phase transitions.

A lowering of the transition temperatures or a broadening of the peaks in the menthol-

treated samples indicates a disruption of the lipid packing and increased fluidity.[23]

Conclusion

(+)-Menthol is a versatile and effective penetration enhancer for transdermal drug delivery. Its

primary mechanism of action involves the reversible disruption of the highly organized lipid

structure of the stratum corneum, thereby increasing its permeability to a wide range of drugs.

The quantitative data and experimental protocols provided in these application notes offer a

framework for researchers and drug development professionals to effectively evaluate and

utilize (+)-menthol in the design and optimization of transdermal drug delivery systems. It is

important to note that while in vitro studies are invaluable for mechanistic understanding and

formulation screening, in vivo studies are necessary to confirm the clinical efficacy, as

physiological factors such as vasodilation can also play a role.[2][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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